Cas no 2091135-14-5 (1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2))
1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2)
-
- Inchi: 1S/C5H9N3O.2ClH/c1-8-3-4(6)5(7-8)9-2;;/h3H,6H2,1-2H3;2*1H
- InChI Key: DVHNYBXNKWWJLG-UHFFFAOYSA-N
- SMILES: O(C1=NN(C)C=C1N)C.Cl.Cl
1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM514471-1g |
3-Methoxy-1-methyl-1H-pyrazol-4-amine dihydrochloride |
2091135-14-5 | 98% | 1g |
$476 | 2022-06-12 |
1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2)
Recent Advances in the Study of 1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) (CAS: 2091135-14-5)
The compound 1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) (CAS: 2091135-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are a critical target in cancer therapy, and the unique structural features of 1H-Pyrazol-4-amine derivatives make them promising candidates for drug development. Researchers have reported improved synthetic routes for this compound, achieving higher yields and purity, which is essential for scaling up production for preclinical studies.
In vitro studies have demonstrated that 1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) exhibits potent inhibitory activity against specific kinases involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry showed that this compound effectively inhibits the activity of CDK4/6, a well-known target in breast cancer therapy. The study also noted its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles in animal models.
Further investigations into the mechanism of action revealed that this compound induces cell cycle arrest and apoptosis in cancer cells, suggesting its potential as a standalone therapeutic agent or in combination with existing treatments. Additionally, computational modeling studies have provided insights into the binding interactions between this compound and its target kinases, facilitating the design of more potent derivatives.
Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as off-target effects and resistance mechanisms need to be addressed through further research. However, the ongoing development of novel formulations and delivery systems, such as nanoparticle-based carriers, may enhance its therapeutic efficacy and reduce side effects.
In conclusion, 1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2) (CAS: 2091135-14-5) represents a promising candidate for drug development, particularly in oncology. Continued research efforts are expected to unlock its full potential, paving the way for new treatment options for patients with kinase-driven diseases.
2091135-14-5 (1H-Pyrazol-4-amine, 3-methoxy-1-methyl-, hydrochloride (1:2)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)